Cas no 154867-35-3 (5-Pyrimidinecarboxaldehyde,6-amino-1,2-dihydro-2-oxo-1-(phenylmethyl)-)

• Product Name: 5-Pyrimidinecarboxaldehyde,6-amino-1,2-dihydro-2-oxo-1-(phenylmethyl)-
• CAS No: 154867-35-3
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 1329744
• Update Time: 2024-08-18

5-Pyrimidinecarboxaldehyde,6-amino-1,2-dihydro-2-oxo-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxaldehyde,6-amino-1,2-dihydro-2-oxo-1-(phenylmethyl)-
• 5-Pyrimidinecarboxaldehyde, 6-amino-1,2-dihydro-2-oxo-1-(phenylmethyl)-

• Inchi： 1S/C12H11N3O2/c13-11-10(8-16)6-14-12(17)15(11)7-9-4-2-1-3-5-9/h1-6,8H,7,13H2
• InChI Key： CBSSUWPGIZYVHZ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2)C(N)=C(C=O)C=N1

Computed Properties

• Exact Mass: 229.08523

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 468.9±55.0 °C(Predicted)
• PSA: 75.76
• pka: 4.87±0.10(Predicted)